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Compound of Interest

Compound Name: 1-Tetradecanol-d2
CAS No.: 169398-02-1
Cat. No.: B575270
Get Quote
. J

Disclaimer: Specific safety data for 1-Tetradecanol-d2 is not readily available. The following
information is based on the Safety Data Sheet (SDS) for the non-deuterated parent compound,
1-Tetradecanol (CAS No. 112-72-1). While the chemical and physical properties are expected
to be very similar, the toxicological properties of the deuterated compound may vary. This guide
should be used as a reference, and appropriate laboratory safety practices should always be
followed.

Chemical Identification and Physical Properties

1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol. It is a
white, waxy solid at room temperature and is practically insoluble in water but soluble in
organic solvents like diethyl ether and slightly soluble in ethanol.

Table 1: Physical and Chemical Properties of 1-Tetradecanol
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Property Value Reference
Molecular Formula C14H300
Molecular Weight 214.39 g/mol
Appearance White waxy solid / flakes
Melting Point 38 °C (100 °F; 311 K)
Boiling Point >260 °C
Density 0.824 g/cm?3
] Information not consistently
Flash Point )
available
Insoluble in water; Soluble in
Solubility diethyl ether; Slightly soluble in
ethanol
Vapor Pressure Information not available

Hazard Identification and GHS Classification

1-Tetradecanol is considered hazardous by the OSHA Hazard Communication Standard. The
primary hazards are serious eye irritation and toxicity to aquatic life.

Table 2: GHS Hazard Classification for 1-Tetradecanol

Hazard Class Category Hazard Statement

H319: Causes serious eye

Serious Eye Irritation 2A L
irritation
Acute Aquatic Hazard 2 H401: Toxic to aquatic life
i . H410: Very toxic to aquatic life
Chronic Aquatic Hazard 1

with long lasting effects

Signal Word: Warning
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Hazard Pictograms:

e walt text
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Toxicological Information

The toxicological properties of 1-tetradecanol have not been thoroughly investigated. However,

like other fatty alcohols, it is reported to have very low acute toxicity.

Table 3: Summary of Toxicological Data for 1-Tetradecanol

. . Classificati
Endpoint Species Route Value Reference
on
Not classified
LD50 Rat Oral >5000 mg/kg as harmful by
ingestion
LD50 Rabbit Skin >5 g/kg Not specified
Eye Irritation Rabbit Draize test 500 mg Mild irritant
) o Moderate
Skin Irritation Human Patch test 75 mg/3d o
irritant
Not identified
asa
Carcinogenici ) Not carcinogen N
Not listed ) Not classified
ty applicable by IARC,
NTP, or
OSHA
Mutagenicity/ ) ) N Negative
o In vitro/In vivo  Not specified o Low hazard
Genotoxicity findings
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Potential Health Effects:

e Inhalation: May cause respiratory tract irritation. Inhalation of vapors may lead to drowsiness
and dizziness.

» Skin Contact: May cause skin irritation after prolonged or repeated exposure, resulting in
redness and swelling.

o Eye Contact: Causes serious eye irritation, which can lead to inflammation with prolonged
contact.

 Ingestion: Not classified as harmful by ingestion, but may cause gastrointestinal irritation.

Experimental Protocols

The Safety Data Sheets for 1-tetradecanol do not provide detailed experimental protocols. The
toxicological data cited are based on standardized tests, such as those established by the
Organisation for Economic Co-operation and Development (OECD). For example, genotoxicity
was assessed in an in vivo study according to OECD guideline 474. The Draize test is a
standardized method for assessing eye and skin irritation.

Handling, Storage, and Emergency Procedures

Personal Protective Equipment (PPE): The following diagram outlines the recommended
personal protective equipment when handling 1-Tetradecanol.
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Caption: Recommended Personal Protective Equipment for handling 1-Tetradecanol.

Spill Response Protocol: In the event of a spill, the following workflow should be initiated to

ensure safety and proper cleanup.

 To cite this document: BenchChem. [An In-Depth Technical Guide to the Safety Data of 1-
Tetradecanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b575270/docs#an-in-depth-technical-guide-to-the-

safety-data-of-1-tetradecanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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